Cas no 456-72-4 (Sodium Orotate)

• Product Name: Sodium Orotate
• CAS No: 456-72-4
• MF: C₅H₃N₂NaO₄
• MW: 178.078091859818
• CID: 324921
• PubChem ID: 23683036
• Update Time: 2025-04-19

Sodium Orotate Chemical and Physical Properties

Names and Identifiers

• Sodium Orotate
• A907193
• AKOS037647359
• Orotic acid sodium salt
• ZTHMWDSJKLNDTE-UHFFFAOYSA-M
• Monosodium orolate
• UNII-1K54797G2Z
• NS00079488
• SCHEMBL193604
• sodium;2,4-dioxo-1H-pyrimidine-6-carboxylate
• sodium 2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• AS-73418
• OROTIC ACID MONOSODIUM SALT
• OROTATE SODIUM
• J-009152
• 4-PYRIMIDINECARBOXYLIC ACID, 1,2,3,6-TETRAHYDRO-2,6-DIOXO-, MONOSODIUM SALT
• AKOS024319298
• EN300-7830632
• 6-Carboxy-2,4-dihydroxy- pyrimidine
• C5H3N2NaO4
• Orotic acid, monosodium salt
• 6-CARBOXY-2,4-DIHYDROXYPYRIMIDINEMONOSODIUMSALT
• MFCD00050920
• Monosodium orotate
• CCRIS 685
• FT-0687996
• 456-72-4
• SY067132
• 6-Carboxy-2,4-dihydroxypyrimidine monosodium salt
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-2,6-dioxo-, sodium salt, (1:1)
• Q27225416
• Orotic acid, sodium salt
• Sodium 1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylate
• sodium 2,6-dihydroxypyrimidine-4-carboxylate
• EINECS 205-834-0
• CHEBI:132101
• J-518481
• 1K54797G2Z
• 154-85-8
• 4-PYRIMIDINECARBOXYLIC ACID, 1,2,3,6-TETRAHYDRO-2,6-DIOXO-, SODIUM SALT (1:1)
• DTXSID1021083

• Inchi： 1S/C5H4N2O4.Na/c8-3-1-2(4(9)10)6-5(11)7-3;/h1H,(H,9,10)(H2,6,7,8,11);/q;+1/p-1
• InChI Key： ZTHMWDSJKLNDTE-UHFFFAOYSA-M
• SMILES： [Na+].O=C1NC(C=C(C(=O)[O-])N1)=O

Computed Properties

• Exact Mass: 177.99905086g/mol
• Monoisotopic Mass: 177.99905086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų